Cas no 84657-20-5 (2-chloro-4-methoxy-5-methylbenzyl chloride)

2-chloro-4-methoxy-5-methylbenzyl chloride structure
84657-20-5 structure
Product Name:2-chloro-4-methoxy-5-methylbenzyl chloride
CAS No:84657-20-5
MF:C9H10Cl2O
MW:205.081100940704
CID:2122019
PubChem ID:68895586
Update Time:2025-04-21

2-chloro-4-methoxy-5-methylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-methoxy-5-methylbenzyl chloride
    • 84657-20-5
    • SCHEMBL4056315
    • DB-330103
    • Inchi: 1S/C9H10Cl2O/c1-6-3-7(5-10)8(11)4-9(6)12-2/h3-4H,5H2,1-2H3
    • InChI Key: VHSGAKPAVNCQMA-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C)C=C1CCl)OC

Computed Properties

  • Exact Mass: 204.0108703Da
  • Monoisotopic Mass: 204.0108703Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 9.2Ų
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